![molecular formula C26H26N4O4S B2551396 N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide CAS No. 394229-50-6](/img/structure/B2551396.png)
N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide
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Description
N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide is a useful research compound. Its molecular formula is C26H26N4O4S and its molecular weight is 490.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Screening
Compounds with similar structures have been synthesized and screened for various biological and pharmacological activities. For instance, the synthesis of bioactive molecules comprising sulphonamido quinazolinyl imidazole derivatives for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities has been reported (Patel et al., 2009). This indicates the potential of N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide in similar applications due to its structural similarity.
Cardiac Electrophysiological Activity
Research on N-substituted imidazolylbenzamides or benzene-sulfonamides has shown that compounds with imidazole moieties can exhibit significant cardiac electrophysiological activity, suggesting potential applications in the development of selective class III agents for arrhythmias (Morgan et al., 1990).
Corrosion Inhibition
Benzimidazole derivatives have been studied for their corrosion inhibition properties on steel in acidic environments, demonstrating the application of similar compounds in industrial processes to prevent corrosion (Yadav et al., 2016).
Antioxidant and Antiradical Activity
The antioxidant activity of compounds containing biphenyl and imidazobenzimidazole derivatives highlights the potential of similar chemical structures in developing new antioxidants (Spasov et al., 2022).
Antimalarial and Potential COVID-19 Applications
Some anthranilic acid derivatives, which share structural features with the compound , have been investigated for their antimalarial activity and explored for potential applications against COVID-19 through computational calculations and molecular docking studies (Fahim & Ismael, 2021).
Properties
IUPAC Name |
N-[4-(1H-benzimidazol-2-yl)phenyl]-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N4O4S/c1-17-15-30(16-18(2)34-17)35(32,33)22-13-9-20(10-14-22)26(31)27-21-11-7-19(8-12-21)25-28-23-5-3-4-6-24(23)29-25/h3-14,17-18H,15-16H2,1-2H3,(H,27,31)(H,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZXOAZMTYPJJMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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